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Compound of Interest

Compound Name: 2,2-Dichlorobutanoic acid

Cat. No.: B076014 Get Quote

An In-depth Technical Guide to the Chemical Properties of 2,2-Dichlorobutanoic Acid

Abstract
This technical guide provides a comprehensive overview of the core chemical and physical

properties of 2,2-Dichlorobutanoic acid (CAS No: 13023-00-2).[1] It is intended for

researchers, scientists, and professionals in drug development who require detailed technical

information. This document collates data on the compound's physical characteristics,

spectroscopic profile, reactivity, and toxicological information. All quantitative data are

presented in structured tables for clarity and comparative analysis.

Chemical and Physical Properties
2,2-Dichlorobutanoic acid is a halogenated carboxylic acid. Its chemical structure and

properties are detailed below. The presence of two chlorine atoms on the alpha-carbon

significantly influences its reactivity and acidity.[2]
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Identifier Type Value

IUPAC Name 2,2-dichlorobutanoic acid[3]

CAS Number 13023-00-2[1][3][4]

Molecular Formula C₄H₆Cl₂O₂[1][3]

SMILES CCC(C(=O)O)(Cl)Cl[3]

InChI
InChI=1S/C4H6Cl2O2/c1-2-

4(5,6)3(7)8/h2H2,1H3,(H,7,8)[1][3]

InChIKey OBLYWUBMZGHQDN-UHFFFAOYSA-N[3]

Physicochemical Data
A summary of the key physical and chemical properties of 2,2-Dichlorobutanoic acid is

presented below.

Property Value

Molecular Weight 156.99 g/mol [3]

Boiling Point 218.1°C at 760 mmHg[1][5]

Density 1.401 g/cm³[1][5]

Flash Point 85.7°C[1][5]

Refractive Index 1.479[1]

pKa (Predicted) 1.0 ± 0.18[4]

Vapor Pressure 0.0487 mmHg at 25°C[1]

XLogP3 1.9[3]

Topological Polar Surface Area 37.3 Å²[3]

Reactivity and Stability
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Acidity: The primary characteristic of 2,2-Dichlorobutanoic acid's reactivity is its enhanced

acidity compared to butanoic acid. The two electron-withdrawing chlorine atoms on the α-

carbon stabilize the carboxylate anion through the inductive effect. This makes the removal of

the acidic proton from the carboxylic acid group easier, rendering it a stronger acid.[2] Among

dichlorobutanoic acid isomers, the 2,2-dichloro- variant is the strongest acid because the

chlorine atoms are closest to the carboxylic acid group, maximizing the inductive effect.[2][6]

Stability: The compound is stable under recommended storage conditions.[7]

Incompatibilities: It is incompatible with strong oxidizing agents.[7]

Hazardous Decomposition Products: When heated to decomposition, it may form hazardous

products such as carbon oxides and hydrogen chloride gas.[7]

Synthesis and Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis of 2,2-Dichlorobutanoic acid
are not readily available in the public domain. However, general synthetic routes for similar

chlorinated carboxylic acids often involve the α-halogenation of the corresponding carboxylic

acid or its derivative. For instance, the synthesis of 2,2-dichloropentanoic acid has been

reported via the reaction of 2,2-dichloropentanal with nitric acid and sodium nitrite.[8] A similar

oxidative approach could potentially be adapted for the synthesis of 2,2-Dichlorobutanoic
acid from 2,2-dichlorobutanal.

A generalized workflow for the characterization of such a compound is illustrated below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b076014?utm_src=pdf-body
https://homework.study.com/explanation/the-strongest-dichlorobutanoic-acid-is-a-3-4-dichlorobutanoic-acid-b-2-3-dichlorobutanoic-acid-c-3-3-dichlorobutanoic-acid-d-2-2-dichlorobutanoic-acid-e-4-4-dichloributanoic-acid.html
https://homework.study.com/explanation/the-strongest-dichlorobutanoic-acid-is-a-3-4-dichlorobutanoic-acid-b-2-3-dichlorobutanoic-acid-c-3-3-dichlorobutanoic-acid-d-2-2-dichlorobutanoic-acid-e-4-4-dichloributanoic-acid.html
https://www.chegg.com/homework-help/questions-and-answers/strongest-dichlorobutanoic-acid-2-2-dichlorobutanoic-acid-2-3-dichlorobutanoic-acid-3-3-di-q48702794
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7141_2.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7141_2.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7141_2.pdf
https://www.benchchem.com/product/b076014?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/2-2-dichloropentanoic-acid.htm
https://www.benchchem.com/product/b076014?utm_src=pdf-body
https://www.benchchem.com/product/b076014?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis & Purification

Analysis & Characterization

Further Evaluation

Chemical Synthesis

Purification
(e.g., Distillation, Crystallization)

Structural Identification
(NMR, MS)

Purity Assessment
(GC, HPLC)

Physicochemical Tests
(MP, BP, Density)

Reactivity Studies

Toxicological Screening

Final Report &
Data Archiving

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b076014?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: A generalized workflow for the synthesis and characterization of a chemical

compound.

Spectroscopic Data
While raw spectral data requires access to specialized databases, it is known that spectral

information for 2,2-Dichlorobutanoic acid, including GC-MS, is available.[3] For related

compounds like 2,2-Dichlorobutane, NMR and Raman spectra are also available, which can

provide a reference for the expected spectral features of the butanoic acid derivative.[9][10]

Safety and Toxicology
2,2-Dichlorobutanoic acid is considered an irritant.[7] Appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat, should be used when

handling this chemical. Work should be conducted in a well-ventilated area or a fume hood.[7]

Hazard Type Description

Eye Contact Causes serious eye irritation.[7]

Skin Contact
Causes skin irritation. May be harmful if

absorbed through the skin.[7]

Inhalation
May cause respiratory tract irritation. May be

harmful if inhaled.[7]

Ingestion May be harmful if swallowed.[7]

Carcinogenicity

No component is identified as a probable,

possible, or confirmed human carcinogen by

IARC or ACGIH at levels ≥ 0.1%.[7]

Mutagenicity No data available.[7]

Visualization of Molecular Structure
The structural formula of 2,2-Dichlorobutanoic acid is a key descriptor for understanding its

chemical nature.
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Caption: Molecular structure of 2,2-Dichlorobutanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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